Cas no 50528-73-9 (4-Benzyloxyphenyl isocyanate)

• Product Name: 4-Benzyloxyphenyl isocyanate
• CAS No: 50528-73-9
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• MDL: MFCD00673046
• CID: 89575
• PubChem ID: 256268
• Update Time: 2025-05-20

4-Benzyloxyphenyl isocyanate Chemical and Physical Properties

Names and Identifiers

• 4-Benzyloxyphenyl isocyanate
• 4-(Benzyloxy)phenyl isocyanate
• 1-(Benzyloxy)-4-isocyanatobenzene
• 1-isocyanato-4-phenylmethoxybenzene
• benzyl 4-isocyanatophenyl ether
• SCHEMBL241348
• AKOS015889052
• A828150
• 4-benzyloxy-phenylisocyanate
• W-200394
• 1-benzyloxy-4-isocyanato-benzene;1-(Benzyloxy)-4-isocyanatobenzene
• p-benzyloxyphenylisocyanate
• BS-23208
• AB06868
• BP-12367
• GEO-02581
• 1-Benzyloxy-4-isocyanato-benzene
• 4-(Benzyloxy)phenyl isocyanate, 98%
• 1-isocyanato-4-[(phenylmethyl)oxy]benzene
• 4-Benyloxyphenyl isocyanate
• EN300-1863507
• HFIHSWMJFCMLJE-UHFFFAOYSA-N
• NSC-82829
• NSC82829
• Benzene, 1-isocyanato-4-(phenylmethoxy)-
• 4-BENZYLOXYPHENylisoCYANATE
• DTXSID20292460
• 1-((4-isocyanatophenoxy)methyl)benzene
• MFCD00673046
• 50528-73-9
• FT-0616697
• sodium[2S-[2alpha,5alpha,6beta(S*)]]-6-(azidophenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• DB-051786
• 624-975-2

• MDL： MFCD00673046
• Inchi： 1S/C14H11NO2/c16-11-15-13-6-8-14(9-7-13)17-10-12-4-2-1-3-5-12/h1-9H,10H2
• InChI Key： HFIHSWMJFCMLJE-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N=C=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 225.07900
• Monoisotopic Mass: 225.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.1508 (rough estimate)
• Melting Point: 60-62 °C (lit.)
• Boiling Point: 129 °C/0.2 mmHg(lit.)
• Flash Point: 158.5°C
• Refractive Index: 1.5780 (estimate)
• PSA: 38.66000
• LogP: 3.23290
• Solubility: Not available

4-Benzyloxyphenyl isocyanate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：2206
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26-S36/37/39

Additional information on 4-Benzyloxyphenyl isocyanate

Recent Advances in the Application of 4-Benzyloxyphenyl isocyanate (CAS: 50528-73-9) in Chemical Biology and Pharmaceutical Research

4-Benzyloxyphenyl isocyanate (CAS: 50528-73-9) is a versatile chemical compound that has garnered significant attention in recent years due to its applications in chemical biology and pharmaceutical research. This aromatic isocyanate serves as a key intermediate in the synthesis of various bioactive molecules, including ureas, carbamates, and other derivatives with potential therapeutic effects. Recent studies have explored its utility in drug discovery, material science, and bioconjugation strategies, highlighting its importance in modern chemical research.

One of the most notable applications of 4-Benzyloxyphenyl isocyanate is its role in the development of novel small-molecule inhibitors. Researchers have utilized this compound to synthesize urea-based inhibitors targeting enzymes such as kinases and proteases, which are implicated in diseases like cancer and neurodegenerative disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in generating selective inhibitors for protein tyrosine phosphatases, showcasing its potential in precision medicine.

In addition to its pharmacological applications, 4-Benzyloxyphenyl isocyanate has been employed in polymer chemistry and material science. Its reactivity with hydroxyl and amine groups makes it a valuable building block for the synthesis of polyurethanes and other functional materials. Recent advancements in this area include the development of biocompatible polymers for drug delivery systems, as reported in a 2024 study in ACS Applied Materials & Interfaces. These polymers exhibit controlled release properties, enhancing the efficacy of encapsulated therapeutics.

Another emerging area of research involves the use of 4-Benzyloxyphenyl isocyanate in bioconjugation techniques. The compound's isocyanate group readily reacts with nucleophiles such as amines and thiols, enabling the covalent modification of biomolecules like proteins and peptides. This property has been leveraged in the design of antibody-drug conjugates (ADCs) and diagnostic probes, as highlighted in a recent Nature Communications article. Such applications underscore the compound's versatility in bridging chemical and biological systems.

Despite its promising applications, challenges remain in the handling and stability of 4-Benzyloxyphenyl isocyanate. The compound's sensitivity to moisture and tendency to polymerize under certain conditions necessitate careful storage and handling protocols. Recent efforts have focused on developing stabilized formulations and alternative synthetic routes to mitigate these issues, as discussed in a 2023 review in Organic Process Research & Development.

In conclusion, 4-Benzyloxyphenyl isocyanate (CAS: 50528-73-9) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to material science, highlight its significance in advancing scientific and technological innovations. Future research is expected to further explore its potential, particularly in the development of next-generation therapeutics and functional materials.